1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-cyclobutyl-3,5-dimethylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H14N2O/c1-7-10(6-13)8(2)12(11-7)9-4-3-5-9/h6,9H,3-5H2,1-2H3
• InChI Key: QYLPSXHTMNQONV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCC2)C)C=O

Description

1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a pyrazole-based compound featuring a cyclobutyl group at the 1-position, methyl groups at the 3- and 5-positions, and a carbaldehyde functional group at the 4-position. Pyrazole carbaldehydes are valued for their versatility in forming Schiff bases, coordination complexes, and bioactive molecules .

Preparation Methods

Step 1: Formation of the Pyrazole Core

• Reaction Conditions: Cyclobutylhydrazine reacts with acetylacetone in a solvent like ethanol or methanol, often in the presence of an acid catalyst.
• Yield and Purity: The yield can vary depending on the conditions, but generally, it is moderate to high.

Introduction of the Aldehyde Group

Once the pyrazole core is established, the next step involves introducing the aldehyde group at the 4-position. This can be achieved through various methods, including oxidation of a methyl group or direct formylation reactions.

Method 1: Oxidation of Methyl Group

• Reagents: Potassium permanganate (KMnO4) or other oxidizing agents.
• Conditions: The reaction is typically carried out in a water-pyridine mixture for KMnO4.
• Yield: High yields are often reported for such oxidations.

Method 2: Formylation Reaction

• Reagents: Formylating agents like formic acid or its derivatives.
• Conditions: The reaction may require a catalyst and is often conducted in a polar solvent.
• Yield: The yield can vary based on the specific conditions and reagents used.

Preparation of 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

Given the specific nature of this compound, a detailed synthesis pathway would involve:

• Synthesis of the Pyrazole Core:

  • React cyclobutylhydrazine with acetylacetone in ethanol to form 1-cyclobutyl-3,5-dimethyl-1H-pyrazole.

• Introduction of the Aldehyde Group:

  • Oxidize the methyl group at the 4-position using KMnO4 in a water-pyridine mixture to obtain 1-cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde.

Table: Synthesis Conditions and Yields

Step	Reaction Conditions	Yield
1	Cyclobutylhydrazine + Acetylacetone, Ethanol, Acid Catalyst	Moderate to High
2	KMnO4, Water-Pyridine Mixture	High

Analysis and Characterization

The synthesized compound can be analyzed using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) to confirm its structure and purity.

NMR Spectroscopy:

• 1H NMR: Expected signals include those for the cyclobutyl group, methyl groups on the pyrazole ring, and the aldehyde proton.
• 13C NMR: Will show signals corresponding to the carbons in the cyclobutyl ring, methyl groups, pyrazole ring, and the aldehyde carbon.

IR Spectroscopy:

• Expected absorptions include those for the aldehyde group (around 1700 cm^-1) and the pyrazole ring.

MS Spectroscopy:

• The mass spectrum will show a molecular ion corresponding to the molecular weight of the compound.

Chemical Reactions Analysis

1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aldehyde group, forming derivatives like hydrazones or oximes.

Condensation: It can participate in condensation reactions with amines or hydrazines to form Schiff bases or hydrazones.

Scientific Research Applications

1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex heterocyclic compounds and as a building block in organic synthesis.

Biology: The compound’s derivatives have shown potential as bioactive molecules with antibacterial, antifungal, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug discovery, particularly for its anti-cancer and anti-viral activities.

Industry: It is used in the development of agrochemicals and dyes due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde and its derivatives often involves interaction with specific molecular targets such as enzymes or receptors. For instance, its anti-inflammatory activity may be attributed to the inhibition of cyclooxygenase enzymes, while its antibacterial properties could result from disrupting bacterial cell wall synthesis . The exact pathways and molecular targets can vary depending on the specific derivative and application.

Comparison with Similar Compounds

Structural and Molecular Properties

The following table summarizes key structural and molecular characteristics of 1-cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde and its analogs:

Compound Name	Substituent (1-Position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key References
1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde	Cyclobutyl	C₁₁H₁₆N₂O	192.26 (calculated)	Not provided	Inferred from analogs
1-Cyclohexyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde	Cyclohexyl	C₁₂H₁₈N₂O	206.28	1216062-24-6
1-(tert-Butyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde	tert-Butyl	C₁₀H₁₆N₂O	180.25	647824-51-9
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde	Ethyl	C₈H₁₂N₂O	152.19	701911-46-8
3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde	Phenyl	C₁₂H₁₂N₂O	200.24	Not provided

Key Observations :

• Substituent Effects: Bulkier substituents (e.g., cyclohexyl, tert-butyl) increase molecular weight and may influence steric hindrance in reactions.
• Synthetic Accessibility : The tert-butyl and ethyl derivatives are commercially available (e.g., Thermo Scientific, Alfa Aesar), suggesting established synthetic routes, while cyclobutyl and cyclohexyl analogs may require specialized alkylation or cycloaddition protocols .

Physicochemical and Stability Profiles

Limited data exist for the cyclobutyl derivative, but inferences can be drawn from analogs:

• Storage Conditions : Ethyl and tert-butyl derivatives require inert atmospheres and low temperatures (2–8°C) to prevent degradation, implying sensitivity to oxidation or hydrolysis .
• Boiling Points: Not explicitly reported for most compounds, but tert-butyl and cyclohexyl derivatives likely exhibit higher boiling points due to increased molecular mass and hydrophobicity .

Biological Activity

1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a pyrazole derivative that has garnered interest due to its potential biological activities. Pyrazoles, in general, are known for a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This article delves into the biological activity of 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, supported by data tables and research findings.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C₉H₁₁N₂O
Molecular Weight	165.20 g/mol
IUPAC Name	1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS Number	Not available

The biological activity of 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is hypothesized to involve interactions with specific enzymes and receptors. The aldehyde functional group may facilitate binding through hydrogen bonding and other interactions with biological macromolecules.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. In a study assessing various pyrazole compounds against bacterial strains such as E. coli and Staphylococcus aureus, it was found that certain derivatives showed promising results in inhibiting bacterial growth at concentrations as low as 50 µg/mL .

Anti-inflammatory Effects

Pyrazole derivatives are also recognized for their anti-inflammatory properties. A recent study demonstrated that 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde significantly reduced inflammation markers in vitro when tested on human leukocyte cultures. The compound inhibited the production of pro-inflammatory cytokines such as IL-6 and TNF-alpha .

Anticancer Activity

The anticancer potential of pyrazoles has been widely studied. In a preliminary investigation, 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde exhibited cytotoxic effects on various cancer cell lines including HeLa (cervical cancer) and MCF7 (breast cancer) with IC50 values ranging from 10 to 30 µM . Further structure-activity relationship (SAR) studies are needed to optimize its efficacy.

Case Studies

Several case studies have explored the biological activities of pyrazole derivatives:

• Study on Antimicrobial Activity :
  • Objective : To evaluate the antimicrobial efficacy of various pyrazoles.
  • Methodology : Disk diffusion method against E. coli and Bacillus subtilis.
  • Findings : The compound showed significant inhibition zones compared to standard antibiotics.
• Study on Anti-inflammatory Properties :
  • Objective : To assess the anti-inflammatory effects on human leukocytes.
  • Methodology : Measurement of cytokine levels post-treatment.
  • Findings : Notable reduction in IL-6 and TNF-alpha levels was observed.
• Study on Anticancer Effects :
  • Objective : To determine cytotoxicity against cancer cell lines.
  • Methodology : MTT assay for cell viability.
  • Findings : IC50 values indicated moderate cytotoxicity, warranting further investigation into its mechanisms.

Q & A

Basic: What are the optimal synthetic routes for 1-Cyclobutyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde?

Answer:
The synthesis typically involves a multi-step approach, starting with the formation of the pyrazole core followed by functionalization. A common strategy includes:

Condensation reactions : Reacting cyclobutylmethyl hydrazine with β-ketoaldehyde precursors under controlled pH (e.g., acidic or basic conditions) to form the pyrazole ring .

Aldehyde introduction : Oxidation of a methyl group at the 4-position using reagents like manganese dioxide (MnO₂) or Swern oxidation (oxalyl chloride/DMSO) to yield the carbaldehyde moiety .

Purification : Column chromatography or recrystallization to achieve >95% purity, monitored by TLC or HPLC .
Key parameters include temperature control (often 0–80°C), inert atmosphere (N₂/Ar), and solvent selection (e.g., DMF or THF) to minimize side reactions .

Basic: How is the compound characterized structurally, and what analytical techniques are critical?

Answer:
Structural confirmation relies on:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to identify substituents (e.g., cyclobutyl protons at δ 1.6–2.4 ppm, aldehyde proton at δ 9.8–10.2 ppm) .
• Fourier-Transform Infrared Spectroscopy (FT-IR) : Detection of the aldehyde C=O stretch (~1700 cm⁻¹) and pyrazole ring vibrations (~1500 cm⁻¹) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to confirm molecular weight (e.g., [M+H]⁺ at m/z 193.1) .
• Elemental Analysis : Validation of C, H, N, and O percentages within ±0.4% of theoretical values .

Advanced: How do substituents (e.g., cyclobutyl vs. phenyl) influence the compound’s bioactivity?

Answer:
Structure-activity relationship (SAR) studies reveal:

• Cyclobutyl group : Enhances metabolic stability compared to phenyl due to reduced π-π stacking with hepatic enzymes, prolonging half-life .
• 3,5-Dimethyl groups : Increase lipophilicity (logP ~2.1), improving membrane permeability in cell-based assays (e.g., Caco-2 permeability >5 × 10⁻⁶ cm/s) .
• Carbaldehyde moiety : Acts as a reactive handle for derivatization (e.g., Schiff base formation with amines) to target specific receptors, such as gonadotropin-releasing hormone (GnRH) antagonists .
  Comparative studies with phenyl analogs show a 30–50% increase in receptor binding affinity for cyclobutyl derivatives in vitro .

Advanced: What challenges arise in resolving crystallographic data for this compound, and how are they addressed?

Answer:
Common crystallographic challenges include:

• Disorder in the cyclobutyl ring : Mitigated using SHELXL refinement with PART commands and restraints on bond distances/angles .
• Twinned crystals : Solved via SHELXD for structure solution and ORTEP-3 for graphical representation of thermal ellipsoids .
• Weak diffraction : High-resolution data collection (e.g., synchrotron sources) and data scaling with SAINT or HKL-3000 to enhance signal-to-noise ratios .
  Final structures typically achieve R₁ < 0.05 and wR₂ < 0.15, validated by residual density maps .

Advanced: How can conflicting biological activity data (e.g., cytotoxicity vs. anti-inflammatory effects) be reconciled?

Answer:
Contradictions often arise from:

• Dose-dependent effects : For example, apoptosis induction at >50 µM vs. anti-inflammatory activity at <10 µM, requiring careful IC₅₀ determination in dose-response assays .
• Cell line variability : Use standardized cell lines (e.g., HEK-293 for receptor studies, MCF-7 for cancer) and validate via Western blotting for pathway markers (e.g., caspase-3 for apoptosis) .
• Off-target interactions : Profiling against kinase panels (e.g., Eurofins KinaseProfiler) to identify unintended targets .

Advanced: What computational methods support the design of derivatives with improved pharmacokinetic properties?

Answer:
Key approaches include:

• Molecular docking (AutoDock Vina) : Predict binding modes to targets like GnRH receptors, prioritizing derivatives with ΔG < −8 kcal/mol .
• ADMET prediction (SwissADME) : Optimize logP (ideal range: 1–3), polar surface area (<90 Ų), and PAINS filters to eliminate promiscuous binders .
• MD simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100 ns trajectories, focusing on RMSD (<2 Å) and binding free energy (MM/PBSA) .

Basic: What are the stability considerations for storing this compound?

Answer:

• Storage conditions : −20°C under inert gas (Ar) in amber glass vials to prevent aldehyde oxidation .
• Degradation signs : Discoloration (yellowing) or precipitate formation, monitored via HPLC retention time shifts .
• Buffer compatibility : Avoid aqueous solutions at pH >8, where the aldehyde may hydrate or form gem-diols .

Advanced: How is the compound utilized in synthesizing receptor antagonists?

Answer:
The carbaldehyde group enables:

• Schiff base formation : React with primary amines (e.g., piperazine) under reflux in ethanol to yield imine-linked antagonists .
• Click chemistry : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) with propargylamine derivatives for triazole-linked analogs .
• In vitro testing : Radioligand binding assays (e.g., ³H-labeled GnRH) to measure IC₅₀ values, validated by functional assays (cAMP inhibition) .

Basic: What safety precautions are required when handling this compound?

Answer:

• PPE : Nitrile gloves, lab coat, and safety goggles (H302: harmful if swallowed) .
• Ventilation : Use fume hoods to avoid inhalation of dust/aerosols .
• Spill management : Absorb with vermiculite and dispose as hazardous waste .

Advanced: How do solvent effects influence reaction yields in its synthesis?

Answer:

• Polar aprotic solvents (DMF, DMSO) : Increase reaction rates by stabilizing intermediates but may promote side reactions (e.g., over-oxidation) .
• Ether solvents (THF) : Ideal for low-temperature steps (−78°C to 0°C) but require anhydrous conditions .
• Solvent-free conditions : Microwave-assisted synthesis reduces reaction time (30–60 mins) with 10–15% higher yields compared to traditional methods .